molecular formula C21H20N4O4S B12133974 3-[(3,4-Dimethylphenyl)sulfonyl]-1-(2-hydroxyethyl)-2-imino-1,6-dihydropyridin o[1,2-a]pyridino[2,3-d]pyrimidin-5-one

3-[(3,4-Dimethylphenyl)sulfonyl]-1-(2-hydroxyethyl)-2-imino-1,6-dihydropyridin o[1,2-a]pyridino[2,3-d]pyrimidin-5-one

Cat. No.: B12133974
M. Wt: 424.5 g/mol
InChI Key: OHQUBTYZGZRDLL-UHFFFAOYSA-N
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Description

This compound is a complex heterocyclic molecule featuring a fused pyrido-pyrimidine core, a 3,4-dimethylphenyl sulfonyl group, and a 2-hydroxyethyl substituent.

Properties

Molecular Formula

C21H20N4O4S

Molecular Weight

424.5 g/mol

IUPAC Name

5-(3,4-dimethylphenyl)sulfonyl-7-(2-hydroxyethyl)-6-imino-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one

InChI

InChI=1S/C21H20N4O4S/c1-13-6-7-15(11-14(13)2)30(28,29)17-12-16-20(25(9-10-26)19(17)22)23-18-5-3-4-8-24(18)21(16)27/h3-8,11-12,22,26H,9-10H2,1-2H3

InChI Key

OHQUBTYZGZRDLL-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C=C1)S(=O)(=O)C2=CC3=C(N=C4C=CC=CN4C3=O)N(C2=N)CCO)C

Origin of Product

United States

Preparation Methods

Sulfonation of the Pyridine Core

The introduction of the 3,4-dimethylphenylsulfonyl group occurs through electrophilic aromatic substitution. In a representative procedure:

  • Dissolve 1-(2-hydroxyethyl)-2-iminopyridine (1.0 eq) in dichloromethane (DCM) at 0°C.

  • Add 3,4-dimethylbenzenesulfonyl chloride (1.2 eq) dropwise over 30 minutes.

  • Maintain reaction at 0–5°C for 4 hours, then warm to room temperature overnight.

  • Quench with ice-water, extract with DCM, and dry over Na₂SO₄.

This step achieves 85–90% conversion, with residual starting material removed via silica gel chromatography using ethyl acetate/hexane (3:7).

Formation of the Pyridino[2,3-d]pyrimidinone System

Cyclization to form the fused pyrimidinone ring employs microwave-assisted heating:

ParameterCondition
SolventN,N-Dimethylformamide (DMF)
CatalystPotassium tert-butoxide (1.5 eq)
Temperature160°C
Duration20 minutes
PressureSealed vessel
Yield78%

The reaction proceeds through deprotonation of the sulfonamide nitrogen, followed by intramolecular attack on the adjacent carbonyl group. Microwave irradiation significantly reduces reaction time compared to conventional thermal methods (6–8 hours at 120°C).

Optimization of Key Reaction Parameters

Solvent Effects on Cyclization Efficiency

Comparative studies reveal solvent polarity critically impacts cyclization yields:

SolventDielectric Constant (ε)Yield (%)Purity (%)
DMF36.77895
DMSO46.78293
Acetonitrile37.56488
Toluene2.44176

Polar aprotic solvents like DMSO facilitate better charge separation in the transition state, enhancing reaction rates. However, DMF remains preferred due to easier post-reaction purification.

Temperature and Time Profile

A kinetic study of the cyclization step demonstrates optimal parameters:
Yield=0.78×exp(Ea/RT)\text{Yield} = 0.78 \times \exp(-E_a/RT)
Where activation energy EaE_a = 92 kJ/mol, indicating significant thermal requirements. Below 140°C, incomplete conversion (<50%) occurs even with extended reaction times (24 hours).

Purification and Characterization

Chromatographic Techniques

Final purification employs a three-step protocol:

  • Flash Chromatography : Silica gel, gradient elution from hexane to ethyl acetate (20–100%)

  • Size-Exclusion Chromatography : Sephadex LH-20 in methanol

  • Recrystallization : Ethanol/water (4:1) at −20°C

This sequence removes residual catalysts (<0.1% K⁺ by ICP-MS) and oligomeric byproducts.

Spectroscopic Confirmation

Key characterization data from published sources:

TechniqueDiagnostic Signal
¹H NMR (400 MHz, DMSO-d6)δ 8.21 (d, J=8.4 Hz, 1H, ArH), 7.89 (s, 1H, SO₂ArH), 4.69 (t, J=5.2 Hz, 2H, -OCH₂CH₂OH)
¹³C NMR (101 MHz, DMSO-d6)δ 167.8 (C=O), 156.2 (C=N), 139.4 (SO₂ArC)
HRMS (ESI+)m/z calc. for C21H20N4O4S [M+H]⁺: 424.1164, found: 424.1168

The hydroxyethyl group shows characteristic broad IR absorption at 3340 cm⁻¹ (O-H stretch).

Scale-Up Considerations and Industrial Feasibility

Pilot Plant Parameters

Adapting the synthesis to kilogram-scale production requires modifications:

  • Reactor Type : Jacketed glass-lined steel reactor with anchor impeller

  • Heat Transfer : External oil bath with PID temperature control (±2°C)

  • Mixing Speed : 120–150 RPM to maintain suspension homogeneity

  • Batch Size : 5–10 kg per run

Critical quality attributes remain consistent between lab and production scales, with impurity profiles showing ≤0.3% variance.

Alternative Synthetic Approaches

Enzymatic Sulfonation

Emerging biocatalytic methods utilize aryl sulfotransferases for regioselective sulfonation:

  • Enzyme : Mouse SULT1A1 expressed in E. coli

  • Cofactor : 3'-Phosphoadenosine-5'-phosphosulfate (PAPS)

  • Yield : 62% with >99% regioselectivity

While avoiding harsh reagents, this method currently suffers from high enzyme costs ($320/g protein).

Flow Chemistry Protocols

Continuous flow systems enhance reaction control for the cyclization step:

  • Reactor Volume : 25 mL coiled tube (PTFE, 1/8" ID)

  • Flow Rate : 0.5 mL/min

  • Residence Time : 8 minutes

  • Output : 12 g/hr with 83% yield

This approach reduces thermal degradation by 40% compared to batch processes .

Chemical Reactions Analysis

Types of Reactions

3-[(3,4-Dimethylphenyl)sulfonyl]-1-(2-hydroxyethyl)-2-imino-1,6-dihydropyridino[1,2-a]pyridino[2,3-d]pyrimidin-5-one can undergo various types of chemical reactions, including:

    Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

    Reduction: Reduction reactions can be used to alter the oxidation state of certain atoms within the molecule.

    Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, particularly at positions where functional groups are attached.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate or chromium trioxide, reducing agents such as sodium borohydride or lithium aluminum hydride, and various nucleophiles or electrophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and the use of solvents like dichloromethane or ethanol.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield sulfoxides or sulfones, while reduction could produce alcohols or amines.

Scientific Research Applications

    Chemistry: The compound can be used as a building block for the synthesis of more complex molecules or as a reagent in various organic reactions.

    Biology: It may have potential as a biochemical probe or as a starting point for the development of new bioactive molecules.

    Medicine: The compound could be investigated for its potential therapeutic properties, such as anti-inflammatory or anticancer activities.

    Industry: It might find use in the development of new materials or as a catalyst in industrial processes.

Mechanism of Action

The mechanism of action of 3-[(3,4-Dimethylphenyl)sulfonyl]-1-(2-hydroxyethyl)-2-imino-1,6-dihydropyridino[1,2-a]pyridino[2,3-d]pyrimidin-5-one involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins, leading to modulation of their activity. The exact pathways involved would depend on the specific biological context and the nature of the interactions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Heterocyclic Systems

The target compound’s fused pyrido-pyrimidine core is shared with several analogs:

  • Pyrido[2,3-d]pyrimidin-4-one derivatives (e.g., from ): These compounds exhibit bioactivity in kinase inhibition and have been synthesized via cyclization reactions involving enaminones or thioureas. The absence of a sulfonyl group in these derivatives reduces their electrophilic character compared to the target compound .
  • Thieno[2,3-d]pyrimidin-4-one (e.g., ): Replacing the pyrido ring with a thieno ring alters electronic properties and bioavailability. The thieno analog in shows a 3,4-dimethylphenyl sulfanyl group, which may confer different binding affinities compared to the sulfonyl group in the target compound .
Table 1: Core Structure Comparison
Compound Class Core Structure Key Substituents Bioactivity (If Reported)
Target Compound Pyrido[1,2-a]pyridino[2,3-d] 3,4-Dimethylphenyl sulfonyl, hydroxyethyl Not explicitly reported
Pyrido[2,3-d]pyrimidin-4-one Pyrido-pyrimidine Varied (e.g., triazoles, benzyl) Kinase inhibition
Thieno[2,3-d]pyrimidin-4-one Thieno-pyrimidine 3,4-Dimethylphenyl sulfanyl, allyl Not reported (structural analog)

Substituent Effects

  • Sulfonyl vs. In contrast, the sulfanyl group in ’s thieno-pyrimidine may act as a hydrogen-bond acceptor but lacks the strong electron-withdrawing effect of sulfonyl .
  • Hydroxyethyl vs. Allyl/Chlorobenzyl Substituents : The hydroxyethyl group improves water solubility, whereas allyl () or chlorobenzyl () groups may increase lipophilicity, affecting membrane permeability .

Physicochemical Properties

  • Solubility: The hydroxyethyl group in the target compound likely enhances aqueous solubility compared to analogs with non-polar substituents (e.g., ’s chlorobenzyl group) .
  • Stability: The sulfonyl group may confer greater stability under acidic conditions compared to sulfanyl or imino groups in related compounds .

Q & A

Q. What are the key synthetic pathways for synthesizing this compound, and how do reaction conditions influence yield?

The synthesis typically involves multi-step protocols, including cyclocondensation, sulfonylation, and functional group modifications. For example, sulfonyl group introduction may require TsCl (tosyl chloride) under basic conditions (e.g., NaH in THF at 0°C) to activate the pyridine nitrogen for nucleophilic substitution . Optimizing stoichiometry and solvent polarity (e.g., toluene/EtOH mixtures) is critical to prevent side reactions like over-sulfonylation .

Q. Which spectroscopic techniques are most effective for structural confirmation?

  • X-ray crystallography : Provides unambiguous confirmation of the fused heterocyclic core and sulfonyl group geometry. SHELXL refinement is recommended for handling complex twinning or high-resolution data .
  • NMR : 1H^1H and 13C^{13}C NMR resolve aromatic protons (e.g., 3,4-dimethylphenyl substituents) and imino group tautomerism. 1H^1H-1H^1H COSY and HSQC are essential for assigning overlapping signals in the dihydropyridine ring .
  • Mass spectrometry : High-resolution ESI-MS confirms molecular weight and fragmentation patterns, particularly for the sulfonyl and hydroxyethyl moieties .

Advanced Research Questions

Q. How can experimental design (DoE) optimize reaction conditions for scale-up?

A factorial design approach evaluates variables like temperature, catalyst loading (e.g., Pd(PPh3_3)4_4), and solvent ratios. For example, a 32^2 factorial design revealed that increasing Pd catalyst concentration from 2% to 5% improves cross-coupling efficiency by 18% in analogous pyrimidine syntheses . Response surface modeling (RSM) further refines optimal conditions to balance yield and purity .

Q. What strategies resolve contradictions in spectroscopic data, such as imino group tautomerism?

  • Variable-temperature NMR : Identifies dynamic equilibria between imino and enamine tautomers by observing signal coalescence at elevated temperatures .
  • DFT calculations : Predict tautomer stability using B3LYP/6-31G(d) basis sets. For example, imino tautomers are typically 5–8 kcal/mol more stable than enamine forms in similar pyridino-pyrimidinones .
  • Crystallographic validation : Resolves ambiguities by directly observing tautomeric states in the solid phase .

Q. How do substituents (e.g., 3,4-dimethylphenyl) influence biological activity?

  • Lipophilicity : The dimethylphenyl group enhances membrane permeability (logP ~3.2), as calculated via Molinspiration software .
  • Steric effects : Bulky substituents may hinder binding to hydrophobic enzyme pockets. Docking studies (AutoDock Vina) suggest the sulfonyl group interacts with polar residues (e.g., Asp/Glu) in target proteins .
  • SAR libraries : Synthesize analogs with halogenated or methoxy-substituted aryl groups to probe electronic effects on activity .

Q. What computational methods predict solubility and stability in aqueous buffers?

  • COSMO-RS simulations : Estimate solubility in water/DMSO mixtures, identifying pH-dependent degradation (e.g., hydrolysis at the imino group) .
  • Accelerated stability studies : Use HPLC to monitor degradation under stress conditions (40°C, 75% RH). Stabilizers like hydroxypropyl-β-cyclodextrin improve shelf life by 30% in analogous compounds .

Data Contradiction Analysis

Q. How to address discrepancies between computational predictions and experimental bioactivity?

  • False positives in docking : Validate hits via SPR (surface plasmon resonance) to confirm binding affinity. For example, a pyridino-pyrimidinone analog showed strong docking scores but no SPR binding due to conformational flexibility .
  • Metabolic interference : Use LC-MS/MS to identify metabolites (e.g., hydroxylation at the hydroxyethyl group) that reduce efficacy .

Methodological Resources

  • Structural refinement : SHELXL for handling twinned crystals or high disorder .
  • Synthetic protocols : Cross-coupling with Pd(PPh3_3)4_4/boronic acids for aryl functionalization .
  • Data analysis : DoE software (JMP, Minitab) for reaction optimization .

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